![molecular formula Ag43Cu29Sn28 B053122 Marvalloy II CAS No. 117771-99-0](/img/structure/B53122.png)
Marvalloy II
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Overview
Description
Marvalloy II is a nanocomposite material that has garnered significant attention in the field of scientific research due to its unique properties. It is a combination of magnetic and biodegradable materials that can be used in various applications, including drug delivery, tissue engineering, and imaging.
Mechanism of Action
The mechanism of action of Marvalloy II depends on its application. In drug delivery, this compound is guided to specific locations in the body using an external magnetic field. Once it reaches its target, the drug is released from the chitosan shell.
In tissue engineering, this compound serves as a scaffold for tissue regeneration. The chitosan shell of this compound can be modified to promote cell adhesion and proliferation. As the tissue grows, the this compound scaffold degrades, leaving behind the regenerated tissue.
In imaging, this compound acts as a contrast agent in MRI. Its magnetic properties allow it to be detected by the MRI machine, providing a clear image of the targeted area.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on its application. In drug delivery, the drug released from this compound can have various biochemical and physiological effects, depending on the drug's properties.
In tissue engineering, the chitosan shell of this compound can promote cell adhesion and proliferation, leading to the regeneration of tissue.
In imaging, this compound has no significant biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
Marvalloy II has several advantages for lab experiments. Its magnetic properties make it easy to manipulate using an external magnetic field, allowing for targeted drug delivery and tissue engineering. Additionally, its biodegradable nature means that it can be used as a carrier for drugs that require controlled release.
However, this compound also has some limitations for lab experiments. Its synthesis method can be challenging and time-consuming, making it difficult to produce large quantities of the material. Additionally, its magnetic properties can interfere with some lab experiments, making it unsuitable for certain applications.
Future Directions
There are several future directions for Marvalloy II. One potential direction is the development of new synthesis methods that can produce larger quantities of the material more efficiently. Another direction is the modification of the chitosan shell to enhance its properties for tissue engineering. Finally, there is potential for the development of new applications for this compound, such as in biosensors or magnetic hyperthermia therapy.
Conclusion:
This compound is a nanocomposite material that has significant potential in scientific research. Its unique properties make it an ideal candidate for various applications, including drug delivery, tissue engineering, and imaging. While there are some limitations to using this compound in lab experiments, its advantages make it a promising material for future research.
Synthesis Methods
Marvalloy II is synthesized using a sol-gel method, which involves the hydrolysis and condensation of metal alkoxides. Specifically, it is synthesized using iron (III) nitrate, chitosan, and sodium tripolyphosphate. The chitosan acts as a stabilizer, while the sodium tripolyphosphate acts as a crosslinking agent. The resulting material is a nanocomposite with a magnetic core and a chitosan shell.
Scientific Research Applications
Marvalloy II has several applications in scientific research. One of its most significant applications is in drug delivery. The magnetic core of this compound allows it to be guided to specific locations in the body using an external magnetic field. This property makes it an ideal candidate for targeted drug delivery. Additionally, this compound's biodegradable nature means that it can be used as a carrier for drugs that require controlled release.
This compound can also be used in tissue engineering. Its magnetic properties allow it to be used as a scaffold for tissue regeneration. The chitosan shell of this compound can also be modified to promote cell adhesion and proliferation.
Finally, this compound can be used in imaging. Its magnetic properties allow it to be used as a contrast agent in magnetic resonance imaging (MRI).
Properties
117771-99-0 | |
Molecular Formula |
Ag43Cu29Sn28 |
Molecular Weight |
9805 g/mol |
InChI |
InChI=1S/43Ag.29Cu.28Sn |
InChI Key |
LXLNDWGVBUHPNC-UHFFFAOYSA-N |
SMILES |
[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn] |
Canonical SMILES |
[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Cu].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Ag].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn].[Sn] |
synonyms |
Marvalloy II |
Origin of Product |
United States |
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